![molecular formula C18H30O B1264952 5-(2-Methoxyethyl)isolongifol-5-ene](/img/structure/B1264952.png)
5-(2-Methoxyethyl)isolongifol-5-ene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-methoxyethyl)isolongifol-5-ene is an isolongifolane sesquiterpenoid. It has a role as a fragrance.
Scientific Research Applications
Chemical Synthesis and Characterization
5-(2-Methoxyethyl)isolongifol-5-ene and related compounds are studied for their synthesis and characterization. A significant study is the synthesis of isolongifolene, a related compound, which involves intricate chemical reactions like intramolecular alkylation of α,β-unsaturated ketones. This research contributes to understanding complex organic synthesis processes (Piers & Zbozny, 1979).
Corrosion Inhibition
Derivatives of compounds similar to this compound have been investigated as corrosion inhibitors. For instance, certain derivatives were found to exhibit significant inhibition efficiency for mild steel in acidic environments, showcasing the compound's potential in industrial applications (Verma, Quraishi, & Singh, 2015).
Photocycloaddition Studies
Research involving similar compounds to this compound has also been conducted in the field of photocycloaddition, where the interaction of light with certain chemical bonds is studied. This research is crucial for understanding photochemical processes and can have implications in fields like pharmaceuticals and materials science (Haan, Zwart, & Cornelisse, 1997).
Medicinal Chemistry Applications
Compounds structurally related to this compound, like 5-ene-4-thiazolidinones, are extensively researched in medicinal chemistry. These compounds have shown various pharmacological profiles and are important in the development of new drugs (Kaminskyy, Kryshchyshyn, & Lesyk, 2017).
Biological Activity
Further research on related compounds includes investigating their biological activity. For example, polyprenylated benzoylphloroglucinol derivatives, which share a resemblance in chemical structure, have been isolated and studied for their interactions with biological molecules (Hamed et al., 2006).
properties
Molecular Formula |
C18H30O |
---|---|
Molecular Weight |
262.4 g/mol |
IUPAC Name |
(1R,8S)-5-(2-methoxyethyl)-2,2,7,7-tetramethyltricyclo[6.2.1.01,6]undec-5-ene |
InChI |
InChI=1S/C18H30O/c1-16(2)9-6-13(8-11-19-5)15-17(3,4)14-7-10-18(15,16)12-14/h14H,6-12H2,1-5H3/t14-,18-/m0/s1 |
InChI Key |
MNCVNIHMEDMSII-KSSFIOAISA-N |
Isomeric SMILES |
CC1(CCC(=C2[C@@]13CC[C@@H](C3)C2(C)C)CCOC)C |
Canonical SMILES |
CC1(CCC(=C2C13CCC(C3)C2(C)C)CCOC)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.